Cas no 1806654-06-7 (3-Iodo-5-(3-oxopropyl)mandelic acid)

• Product Name: 3-Iodo-5-(3-oxopropyl)mandelic acid
• CAS No: 1806654-06-7
• MF: C₁₁H₁₁IO₄
• MW: 334.107115983963
• CID: 4940509
• Update Time: 2025-06-08

3-Iodo-5-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11IO4/c12-9-5-7(2-1-3-13)4-8(6-9)10(14)11(15)16/h3-6,10,14H,1-2H2,(H,15,16)
• InChI Key： GRBWUBRFAYPUEJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)O)O)C=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Additional information on 3-Iodo-5-(3-oxopropyl)mandelic acid

Introduction to 3-Iodo-5-(3-oxopropyl)mandelic Acid (CAS No. 1806654-06-7) in Modern Chemical Research

3-Iodo-5-(3-oxopropyl)mandelic acid (CAS No. 1806654-06-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural properties. This compound, characterized by the presence of an iodo substituent and a β-ketoester moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules. The unique combination of functional groups in its structure makes it a valuable building block for drug discovery and material science applications.

The 3-iodo group introduces a reactive handle for further chemical modifications, enabling the construction of complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the development of novel therapeutic agents, particularly in the realm of small-molecule drugs targeting specific biological pathways. Additionally, the 5-(3-oxopropyl) moiety contributes to the compound's reactivity, allowing for selective functionalization and derivatization, which is essential for optimizing pharmacokinetic and pharmacodynamic properties.

In recent years, the demand for high-purity intermediates like 3-Iodo-5-(3-oxopropyl)mandelic acid has surged due to advancements in medicinal chemistry and the increasing complexity of drug molecules. The compound's role in constructing heterocyclic scaffolds and peptidomimetics has been particularly highlighted in studies aimed at developing next-generation antibiotics and antiviral agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and reduced toxicity, addressing critical challenges in drug development.

One of the most compelling applications of 3-Iodo-5-(3-oxopropyl)mandelic acid lies in its utility as a precursor for bioconjugation strategies. The iodo group facilitates the attachment of biomolecules such as peptides, proteins, and nucleic acids through thiol-based reactions, which is pivotal for developing targeted therapies and diagnostic tools. Furthermore, its incorporation into polymer-based materials has opened new avenues in nanomedicine, where it aids in the synthesis of drug delivery systems with tunable release profiles.

The synthesis of 3-Iodo-5-(3-oxopropyl)mandelic acid itself is a testament to the ingenuity of modern organic chemistry. While traditional synthetic routes have been well-documented, recent innovations have focused on improving yield and scalability while minimizing environmental impact. Techniques such as flow chemistry and catalytic asymmetric synthesis have been employed to enhance efficiency, aligning with global efforts to promote sustainable chemical manufacturing. These advancements not only underscore the compound's industrial relevance but also highlight its potential as a model system for developing greener synthetic protocols.

From a biological perspective, derivatives of 3-Iodo-5-(3-oxopropyl)mandelic acid have shown promise in modulating enzyme activity and receptor binding. For instance, modifications at the 5-(3-oxopropyl) position can fine-tune electronic properties, influencing interactions with biological targets. This flexibility has been exploited in designing molecules that exhibit potent inhibitory effects against enzymes implicated in metabolic disorders and inflammatory diseases. Such findings underscore the compound's significance as a scaffold for structure-based drug design.

The growing interest in 3-Iodo-5-(3-oxopropyl)mandelic acid has also spurred interdisciplinary collaborations between chemists, biologists, and pharmacologists. These partnerships aim to translate laboratory discoveries into tangible therapeutic benefits by rapidly screening derivatives for biological activity. High-throughput screening (HTS) technologies have been particularly instrumental in this regard, enabling researchers to identify lead compounds with minimal experimental effort. The integration of computational methods further accelerates this process by predicting molecular properties before experimental validation.

Looking ahead, the future prospects of 3-Iodo-5-(3-oxopropyl)mandelic acid are boundless. As our understanding of molecular interactions deepens, so too will our ability to harness its potential for innovative applications. Whether it is through the development of novel therapeutics or advanced materials, this compound exemplifies how strategic molecular design can drive scientific progress across multiple domains. Its journey from a specialized intermediate to a cornerstone of modern chemical research underscores its enduring value.